Cas no 14486-58-9 (9,10-dioxoanthracene-1,6-disulfonic acid)
14486-58-9 structure
Product Name:9,10-dioxoanthracene-1,6-disulfonic acid
CAS No:14486-58-9
MF:C14H8O8S2
MW:368.338521957397
CID:221531
PubChem ID:84473
Update Time:2025-04-19
9,10-dioxoanthracene-1,6-disulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 9,10-dioxoanthracene-1,6-disulfonic acid
- 9,10-dihydro-9,10-dioxoanthracene-1,6-disulphonic acid
- 9,10-dioxo-9,10-dihydroanthracene-1,6-disulfonic acid
- Einecs 238-492-6
- 9,10-Dihydro-9,10-dioxoanthracene-1,6-disulfonic acid
- 9,10-Dihydro-9,10-dioxo-1,6-anthracenedisulfonic acid
- anthraquinone-1,6-disulfonic acid
- 14486-58-9
- NS00024709
- 659MYL2PDT
- DTXSID50162824
- SCHEMBL1618183
- 1,6-Anthracenedisulfonic acid, 9,10-dihydro-9,10-dioxo-
-
- Inchi: 1S/C14H8O8S2/c15-13-9-2-1-3-11(24(20,21)22)12(9)14(16)8-5-4-7(6-10(8)13)23(17,18)19/h1-6H,(H,17,18,19)(H,20,21,22)
- InChI Key: SROYVYGZVXMVOA-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC2C(C3C=C(C=CC=3C(C=21)=O)S(=O)(=O)O)=O)(=O)(=O)O
Computed Properties
- Exact Mass: 367.96604
- Monoisotopic Mass: 367.966
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 758
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 160A^2
- XLogP3: 0.4
Experimental Properties
- Density: 1.6673 (rough estimate)
- Melting Point: 216°C
- Boiling Point: 468.69°C (rough estimate)
- Flash Point: °C
- Refractive Index: 1.6000 (estimate)
- PSA: 142.88
9,10-dioxoanthracene-1,6-disulfonic acid Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
14486-58-9 (9,10-dioxoanthracene-1,6-disulfonic acid) Related Products
- 82-49-5(1-Anthraquinonesulfonicacid)
- 84-50-4(9,10-dioxoanthracene-2,6-disulphonic acid)
- 55812-59-4(AMMONIUM ANTHRAQUINONE-1-SULFONATE)
- 14938-42-2(Potassium 9,10-Dioxo-9,10-dihydroanthracene-1,8-disulfonate)
- 30845-78-4(1-Anthracenesulfonicacid, 9,10-dihydro-9,10-dioxo-, potassium salt (1:1))
- 84-49-1(2,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-)
- 853-35-0(Anthraquinone-1,5-disulfonic Acid Disodium Salt)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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